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Compound of Interest

Compound Name: Ossirene

Cat. No.: B8180848

CAS Number: 106566-58-9
Chemical Name: Ammonium trichloro(dioxoethylene-O,0O'-)tellurate

Ossirene (AS101) is a synthetic organotellurium compound with potent immunomodulatory
properties. This non-toxic small molecule has demonstrated a wide range of biological
activities, positioning it as a promising therapeutic candidate for various diseases, including
cancer, autoimmune disorders, and inflammatory conditions.[1][2] This technical guide provides
a comprehensive overview of AS101, focusing on its mechanism of action, preclinical and
clinical findings, and detailed experimental protocols to support further research and
development.

Chemical and Physical Properties
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Property Value
CAS Number 106566-58-9[3]
Molecular Formula C2HsCIsNO2Te[4]
Molecular Weight 312.05 g/mol [5]
AS101, Ammonium trichloro(dioxoethylene-
Synonyms
0,0 )tellurate[3][6]
Appearance Powder[5]

DMSO: 30 mg/mL, DMF: 30 mg/mL,
Solubility DMSO:PBS (pH 7.2) (1:1): 0.5 mg/mL, Ethanol:
Slightly soluble[3]

Storage Desiccate at room temperature

Mechanism of Action

AS101 exerts its pleiotropic effects by modulating multiple signaling pathways and cellular
processes. Its primary mechanism involves the regulation of cytokine production and the
inhibition of key inflammatory and survival pathways.

Immunomodulatory Effects:

AS101 is a potent immunomodulator that can both stimulate and suppress immune responses
depending on the context.[7] It has been shown to:

» Stimulate cytokine production: In vitro and in vivo studies have demonstrated that AS101 can
induce the production of several pro-inflammatory and immunoregulatory cytokines,
including Interleukin-2 (IL-2), Tumor Necrosis Factor-alpha (TNF-a), and Interferon-gamma
(IFN-y).[7][8] This activity contributes to its anti-cancer effects by enhancing anti-tumor
immunity.

« Inhibit anti-inflammatory cytokines: AS101 has been found to inhibit the production of
Interleukin-10 (IL-10), a key immunosuppressive cytokine.[9][10] By blocking IL-10, AS101
can reverse tumor-induced immunosuppression and sensitize cancer cells to chemotherapy.
[11]
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e Regulate T-cell function: AS101 can restore impaired IL-2 production and the functional
activity of T-lymphocytes.[12] It has also been shown to inhibit the differentiation of Th17
cells, which are implicated in autoimmune diseases.[13]

Anti-inflammatory and Anti-proliferative Effects:

AS101 exhibits significant anti-inflammatory and anti-proliferative activities through the
modulation of key signaling pathways:

e Inhibition of the Akt/Survivin Pathway: In multiple myeloma cells, AS101 has been shown to
down-regulate Akt phosphorylation and decrease the expression of survivin, an inhibitor of
apoptosis.[14] This leads to G2/M growth arrest and induction of apoptosis.[14]

e Inhibition of VLA-4 Integrin: AS101 can functionally inhibit the inflammatory integrin a4p1
(VLA-4), preventing the extravasation of inflammatory lymphocytes into sites of inflammation.
[1][15] This mechanism is central to its efficacy in models of autoimmune diseases.[1]

e Inhibition of IL-13 Converting Enzyme (ICE)/Caspase-1: AS101 is a potent inhibitor of IL-1f3
converting enzyme, which is crucial for the production of the pro-inflammatory cytokine IL-1[3.
[4][10]
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Caption: Overview of AS101's multifaceted mechanism of action.

Preclinical and Clinical Data

AS101 has been evaluated in numerous preclinical models and several clinical trials,
demonstrating its therapeutic potential and a favorable safety profile.

Preclinical Studies
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Model

Key Findings

Reference

Experimental Autoimmune

Encephalomyelitis (EAE)

Ameliorated disease by
inhibiting VLA-4 and
suppressing monocyte and T-
cell infiltration into the CNS.
Reduced production of IL-17
and GM-CSF.

[11(3][13]

Adjuvant-Induced Arthritis
(AIA) in rats

Reduced clinical arthritis
scores, abrogated migration of
VLA-4+ inflammatory cells into
joints, and preserved joint

architecture.

[1][15]

Multiple Myeloma (MM)

Inhibited cell proliferation and
colony formation, induced
G2/M growth arrest and

apoptosis.

[14]

Glioblastoma Multiforme
(GBM)

Sensitized GBM cells to
paclitaxel in vitro and in a
mouse xenograft model by
inhibiting the 1L-10 autocrine

loop.

[3111]

Ischemic Stroke in mice

Reduced infarct size and
edema, improved neurological
function, and conferred

neuroprotection.

[16]

Chemotherapy-induced

myelosuppression

Protected bone marrow
progenitor cells from the toxic

effects of cyclophosphamide.

[17][18]

Clinical Trials
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Phase Indication Key Findings Reference
Minimal toxicity.
Significant
immunologic
Advanced responses at 1-3
Phase | _ _ _ _ [8]
Malignancies mg/mz, including
increased IFN-y, NK
cell activity, TNF, and
IL-2 levels.
AIDS and AIDS- Investigated toxic
Phase I/l Related Complex effects and impact on [19][20]
(ARC) immune functions.
Assessed safety and
External Genital Warts  efficacy of an
Phase I/l ) ) ] [21]
(Topical AS101) improved topical
ointment formulation.
) N Evaluated safety and
Atopic Dermatitis ) .
Phase I/l efficacy of a topical [22]

(Topical AS101)

ointment.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research on AS101.

Below are summaries of key experimental protocols cited in the literature.

In Vitro Cytokine Production Assay

Objective: To determine the effect of AS101 on cytokine production by human peripheral blood

mononuclear cells (PBMCs).

Methodology:

o PBMC Isolation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density

gradient centrifugation.
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Cell Culture: Culture PBMCs at a density of 1 x 10° cells/mL in RPMI-1640 medium
supplemented with 10% fetal bovine serum, L-glutamine, and antibiotics.

Treatment: Treat cells with varying concentrations of AS101 (e.g., 0.1, 1, 5 pg/mL) in the
presence or absence of a mitogen like Phytohemagglutinin (PHA).

Incubation: Incubate the cells for 24-72 hours at 37°C in a humidified 5% CO2 atmosphere.

Cytokine Measurement: Collect the culture supernatants and measure the concentrations of
cytokines (e.g., IL-2, TNF-a, IFN-y) using specific ELISA kits.
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Caption: Workflow for in vitro cytokine production assay.

Cell Proliferation Assay
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Objective: To assess the anti-proliferative effect of AS101 on cancer cell lines.

Methodology:

Cell Seeding: Seed cancer cells (e.g., multiple myeloma, glioblastoma) in 96-well plates at a
predetermined density (e.g., 5,000 cells/well).

Treatment: After 24 hours of incubation to allow for cell attachment, treat the cells with
various concentrations of AS101.

Incubation: Incubate the plates for an additional 48-72 hours.

Proliferation Assessment: Measure cell proliferation using a standard method such as the
MTT assay or by direct cell counting. The MTT assay involves adding MTT solution,
incubating for 2-4 hours, and then solubilizing the formazan crystals with DMSO before
reading the absorbance at a specific wavelength.

Data Analysis: Calculate the percentage of cell growth inhibition relative to untreated control
cells.

Western Blot Analysis for Signaling Proteins

Objective: To investigate the effect of AS101 on the expression and phosphorylation of key

signaling proteins.

Methodology:

Cell Lysis: Treat cells with AS101 for the desired time, then wash with cold PBS and lyse with
RIPA buffer containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a BCA
protein assay.

SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel
and transfer to a PVDF membrane.

Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at
room temperature. Incubate the membrane with primary antibodies against the target
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proteins (e.g., phospho-Akt, total Akt, survivin, 3-actin) overnight at 4°C.

+ Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for
1 hour at room temperature. Visualize the protein bands using an enhanced
chemiluminescence (ECL) detection system.

Start: AS101-Treated Cells

Cell Lysis
(RIPA Buffer)

Protein Quantification
(BCA Assay)
SDS-PAGE

(Transfer to PVDF Membrane)

Immunoblotting
(Primary & Secondary Antibodies)

Detection
(ECL)

End: Protein Expression Levels

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8180848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for Western blot analysis.

Conclusion

Ossirene (AS101) is a promising immunomodulatory agent with a well-defined mechanism of
action and a favorable safety profile. Its ability to modulate cytokine production, inhibit key
inflammatory and survival pathways, and enhance anti-tumor immunity makes it a versatile
therapeutic candidate for a range of diseases. The data and protocols presented in this guide
provide a solid foundation for researchers and drug development professionals to further
explore the therapeutic potential of this unique tellurium-based compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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